Cas no 2680549-22-6 (2-Acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic acid)

• Product Name: 2-Acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic acid
• CAS No: 2680549-22-6
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 5647201
• PubChem ID: 165938355
• Update Time: 2025-11-06

2-Acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680549-22-6
• 2-acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic acid
• EN300-28274466
• 2-Acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic acid

• Inchi： 1S/C9H11N3O4/c1-5(13)11-6(9(15)16)4-7-10-3-2-8(14)12-7/h2-3,6H,4H2,1H3,(H,11,13)(H,15,16)(H,10,12,14)
• InChI Key： UBSPLOUQVSEHCK-UHFFFAOYSA-N
• SMILES： OC(C(CC1=NC=CC(N1)=O)NC(C)=O)=O

Computed Properties

• Exact Mass: 225.07495584g/mol
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 108Ų

Additional information on 2-Acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic acid

Market Research and Analysis of 2-Acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic Acid (CAS No. 2680549-22-6)

The compound 2-Acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic acid, identified by the CAS number 2680549-22-6, has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an in-depth analysis of the current market landscape, including recent advancements, demand trends, and supply dynamics surrounding this compound.

Recent studies have highlighted the promising pharmacological properties of 2-Acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic acid, particularly in the context of anti-inflammatory and anticancer therapies. Its unique chemical structure, featuring a hydroxypyrimidine moiety and an acetamido group, contributes to its bioactivity and selectivity in targeting specific molecular pathways. These findings have sparked interest among researchers and pharmaceutical companies seeking innovative compounds for drug discovery.

From a market perspective, the demand for this compound is driven by its role as an intermediate in the synthesis of advanced pharmaceutical agents. The global supply chain for such specialized chemicals is highly competitive, with key players focusing on optimizing production processes to meet growing demand while ensuring regulatory compliance. Additionally, the increasing emphasis on personalized medicine and targeted therapies is further fueling the need for high-quality research materials like 2-Acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic acid.

Despite its potential, challenges such as high production costs and stringent regulatory requirements pose barriers to widespread adoption. However, advancements in synthetic chemistry and process optimization are expected to mitigate these issues in the coming years. Furthermore, collaborations between academia and industry are playing a pivotal role in accelerating the translation of research findings into marketable products.

In conclusion, 2-Acetamido-3-(4-hydroxypyrimidin-2-yl)propanoic acid represents a valuable asset in the chemical and pharmaceutical sectors, with significant opportunities for growth and innovation. As the industry continues to evolve, stakeholders are encouraged to leverage emerging technologies and strategic partnerships to capitalize on this compound's potential while addressing existing challenges.